2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-(4-chloro-2-nitrophenoxy)-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C11H8ClN3O4S/c12-7-1-2-9(8(5-7)15(17)18)19-6-10(16)14-11-13-3-4-20-11/h1-5H,6H2,(H,13,14,16)
• InChI Key: LMCJLNIAFSZYLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])OCC(=O)NC2=NC=CS2
• Molecular Formula: C11H8ClN3O4S
• Molecular Weight: 313.72 g/mol

Description

2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamide, also known as nitrothiazolylacetamide, is a chemical compound that has been widely used in scientific research. This compound is synthesized in the laboratory and has been found to have several applications in the field of biochemistry and pharmacology. In

Mechanism of Action

The mechanism of action of 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide is not well understood. However, it has been reported to inhibit the activity of certain enzymes by covalently modifying their active site. This compound has been found to be a potent inhibitor of protein kinases, which play a crucial role in cell signaling pathways.
Biochemical and Physiological Effects
Nitrothiazolylacetamide has been found to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by inhibiting the activity of protein kinases. This compound has also been found to inhibit the growth of certain bacteria and fungi. Nitrothiazolylacetamide has been reported to have anti-inflammatory properties and has been used to treat various inflammatory conditions.

Advantages and Limitations for Lab Experiments

Nitrothiazolylacetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound has been extensively studied and its properties are well characterized. Nitrothiazolylacetamide has been found to be a potent inhibitor of various enzymes, which makes it a valuable tool for studying their activity.
However, there are also some limitations associated with the use of 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide. This compound has been found to have some cytotoxic effects, which limits its use in certain experiments. Nitrothiazolylacetamide has also been reported to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide. One potential area of research is the development of more potent and selective inhibitors of protein kinases. Another area of research is the study of the mechanism of action of 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide and its effects on various enzymes. Nitrothiazolylacetamide can also be studied for its potential therapeutic applications in the treatment of various diseases, including cancer and inflammatory conditions.
Conclusion
In conclusion, 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide is a chemical compound that has several applications in scientific research. This compound is synthesized in the laboratory and has been found to be a potent inhibitor of various enzymes. Nitrothiazolylacetamide has been extensively studied and its properties are well characterized. However, there are also some limitations associated with its use. Future research can focus on developing more potent and selective inhibitors of protein kinases and studying the mechanism of action of 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamideylacetamide.

Synthesis Methods

Nitrothiazolylacetamide is synthesized in the laboratory using a multi-step process. The first step involves the reaction of 2-chloro-4-nitrophenol with thionyl chloride to form 2-chloro-4-nitrophenyl chloride. This intermediate is then reacted with 2-aminothiazole to form 2-(4-chloro-2-nitrophenoxy)-N-1,3-thiazol-2-ylacetamide. The final product is obtained after purification and characterization.

Scientific Research Applications

Nitrothiazolylacetamide has been extensively used in scientific research as a pharmacological tool. This compound has been found to have several applications in the field of biochemistry and pharmacology. It has been used as a probe to study the activity of various enzymes, including protein kinases and phosphatases. Nitrothiazolylacetamide has also been used to study the structure-activity relationship of various compounds.